Cas no 65145-31-5 (METHYLGLYCOL CHITOSAN)

• Product Name: METHYLGLYCOL CHITOSAN
• CAS No: 65145-31-5
• CID: 501394
• Update Time: 2025-10-12

METHYLGLYCOL CHITOSAN Chemical and Physical Properties

Names and Identifiers

• METHYLGLYCOL CHITOSAN
• Trimethylammonium glycol chitosan iodide
• CHITOSAN GLYCOL TRIMETHYL AMMONIUM IODIDE

• MDL： MFCD00131605

METHYLGLYCOL CHITOSAN Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H317,H334,H361
• Warning Statement： P261,P280,P342+P311
• WGK Germany：3
• Hazard Category Code： 42/43-63
• Safety Instruction： 22-26-36
• Hazardous Material Identification：

Additional information on METHYLGLYCOL CHITOSAN

METHYLGLYCOL CHITOSAN: A Comprehensive Overview

METHYLGLYCOL CHITOSAN, also known as Chitosan Methylglycol, is a derivative of chitosan, a biopolymer derived from chitin, which is the second most abundant natural polymer on Earth. With the CAS number 65145-31-5, this compound has gained significant attention in recent years due to its versatile applications in various fields. This article delves into the properties, synthesis, applications, and the latest research findings related to METHYLGLYCOL CHITOSAN.

The synthesis of METHYLGLYCOL CHITOSAN involves a series of chemical modifications starting from chitosan. Chitosan is obtained by deacetylation of chitin, which is primarily found in the exoskeletons of crustaceans and insects. The process typically includes alkaline treatment followed by controlled deacetylation to achieve the desired degree of deacetylation (DDA). The subsequent modification to form METHYLGLYCOL CHITOSAN involves glycolylation, where glycolic acid reacts with chitosan under specific conditions to introduce glycol groups into the polymer backbone. This modification enhances the solubility and biocompatibility of the resulting compound.

METHYLGLYCOL CHITOSAN exhibits unique physical and chemical properties that make it suitable for a wide range of applications. It is water-soluble, biodegradable, and biocompatible, making it an ideal candidate for use in pharmaceuticals, food additives, and environmental applications. Recent studies have highlighted its potential as a drug delivery system due to its ability to encapsulate and release drugs in a controlled manner. Additionally, its film-forming properties have led to its use in packaging materials that are both eco-friendly and functional.

In the field of biomedical engineering, METHYLGLYCOL CHITOSAN has shown promise as a scaffold material for tissue engineering. Its ability to support cell adhesion and proliferation makes it a valuable component in creating artificial tissues and organs. Furthermore, its antimicrobial properties have been explored for use in wound dressings and surgical sutures, reducing the risk of infections post-surgery.

The latest research on METHYLGLYCOL CHITOSAN has focused on enhancing its functionality through further chemical modifications. For instance, studies have investigated the incorporation of functional groups such as hydroxyl or amino groups to improve its mechanical strength and bioactivity. These advancements are paving the way for new applications in regenerative medicine and advanced biomaterials.

In conclusion, METHYLGLYCOL CHITOSAN is a multifaceted compound with immense potential across various industries. Its unique properties and adaptability make it a subject of ongoing research aimed at unlocking its full potential. As science continues to evolve, so does the role of this remarkable compound in shaping innovative solutions for tomorrow's challenges.